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Compound of Interest

Compound Name: Methyl 5-(chloromethyl)-2-furoate

Cat. No.: B1293657

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
Methyl 5-(chloromethyl)-2-furoate (CAS No. 2144-37-8). The following procedures are
designed for researchers, scientists, and drug development professionals to ensure the safe
handling and disposal of this hazardous chemical, thereby minimizing risks to personnel and
the environment.

Methyl 5-(chloromethyl)-2-furoate is a corrosive and combustible hazardous material that
requires careful handling and adherence to regulated disposal protocols. It is classified as a
skin corrosive, Category 1B, causing severe skin burns and eye damage. Due to its chlorinated
organic nature, specific disposal methods are mandatory to prevent environmental
contamination.

Immediate Safety and Handling Precautions

Before handling Methyl 5-(chloromethyl)-2-furoate, ensure that all personnel are familiar with
the information presented in the Safety Data Sheet (SDS). The following table summarizes the
key safety information:
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resistant gloves
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Flame-retardant
lab coat,
Chemical-
resistant apron,
Closed-toe

shoes.[1]
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Combustible
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Standard fire
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precautions.

Emergency Procedures

In the event of exposure or a spill, immediate action is critical.
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Exposure Type First Aid Measures

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . o ) i )
artificial respiration and seek immediate medical
attention.[2]

Immediately flush skin with plenty of water for at

Skin Contact least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[3]

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][3]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.[2][4]

Spill Response Protocol

Should a spill of Methyl 5-(chloromethyl)-2-furoate occur, follow these steps:

Evacuate and Alert: Immediately evacuate the spill area and alert others in the vicinity.[1]

o Ventilate: If it is safe to do so, increase ventilation in the area.

o Personal Protection: Don appropriate PPE, including respiratory protection if vapors are
present.

o Containment: For liquid spills, contain the spill using absorbent materials such as vermiculite,
sand, or a commercial spill pillow.[5] Work from the outside of the spill inwards.

o Neutralization (for small residual amounts): For residual amounts after absorption, cautiously
apply sodium bicarbonate to neutralize any remaining corrosive material.[5]
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o Collection: Carefully scoop the absorbed and neutralized material into a designated, labeled,
and sealed hazardous waste container.

» Decontamination: Decontaminate the spill area with a suitable cleaning agent and collect the
decontamination materials as hazardous waste.

» Disposal: All contaminated materials must be disposed of as hazardous waste.

Step-by-Step Disposal Procedure

The disposal of Methyl 5-(chloromethyl)-2-furoate must be handled by a licensed
professional hazardous waste disposal service. The following is a step-by-step guide for
preparing the waste for collection.

e Segregation of Waste:
o Do not mix Methyl 5-(chloromethyl)-2-furoate waste with non-hazardous waste.

o Keep chlorinated organic waste separate from non-chlorinated waste streams to ensure
proper disposal and to potentially reduce disposal costs.[6]

» Preparation for Disposal:

o For small quantities of pure Methyl 5-(chloromethyl)-2-furoate or its solutions, dilution
with a compatible combustible solvent is recommended. This facilitates incineration.

o Recommended Solvents: Use non-halogenated aromatic hydrocarbons such as toluene or
xylene. These are generally compatible with chlorinated compounds and are suitable for
incineration.

o Procedure: In a designated chemical fume hood, slowly add the Methyl 5-
(chloromethyl)-2-furoate waste to the combustible solvent in a suitable container. Avoid
splashing. A dilution ratio of 1:10 (waste to solvent) is a general guideline, but consult with
your institution's environmental health and safety (EHS) office for specific requirements.

e Waste Container and Labeling:
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o Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass
bottle, that can be securely sealed.

o The container must be clearly labeled with the words "Hazardous Waste."

o The label must also include:

The full chemical name: "Methyl 5-(chloromethyl)-2-furoate”

The name of the combustible solvent used for dilution (e.g., "Toluene")

The approximate concentrations of each component.

The hazard characteristics: "Corrosive," "Combustible," "Halogenated Organic."

The date of accumulation.

o Storage Prior to Disposal:

o Store the sealed and labeled waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.
o Ensure secondary containment is used to prevent spills.
o Store away from incompatible materials, such as strong oxidizing agents and bases.[1]
» Arranging for Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for pickup and disposal.

o Provide the disposal service with a complete and accurate description of the waste.

Final Disposal Method

The required method for the final disposal of Methyl 5-(chloromethyl)-2-furoate is high-
temperature incineration. This process is necessary to ensure the complete destruction of the

chlorinated organic compound.
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Disposal Method Key Parameters

Rationale

Minimum temperature of

1100°C for waste containing
High-Temperature Incineration >1% halogenated organic

substances. Equipped with an

afterburner and scrubber.

Ensures complete thermal
decomposition of the
chlorinated molecule,
preventing the formation and
release of toxic byproducts like
dioxins. The scrubber
neutralizes acidic gases (e.g.,
HCI) formed during

combustion.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of Methyl 5-(chloromethyl)-2-furoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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